2-(difluoromethyl)-2-hydroxy-6-methoxy-2,3-dihydro-4H-chromen-4-one

• IUPAC Name: 2-(difluoromethyl)-2-hydroxy-6-methoxy-3H-chromen-4-one
• InChI: InChI=1S/C11H10F2O4/c1-16-6-2-3-9-7(4-6)8(14)5-11(15,17-9)10(12)13/h2-4,10,15H,5H2,1H3
• InChI Key: QODJXMCLPVAXSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(CC2=O)(C(F)F)O
• Molecular Formula: C11H10F2O4
• Molecular Weight: 244.19 g/mol

Description

2-(difluoromethyl)-2-hydroxy-6-methoxy-2,3-dihydro-4H-chromen-4-one, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation in the body. It is a derivative of salicylic acid and was first synthesized in 1969. Diflunisal is a white crystalline powder that is insoluble in water and has a melting point of 210-215°C.

Mechanism of Action

2-(difluoromethyl)-2-hydroxy-6-methoxy-2,3-dihydro-4H-chromen-4-one works by inhibiting the production of prostaglandins, which are chemical messengers that cause pain and inflammation in the body. It does this by blocking the activity of an enzyme called cyclooxygenase (COX), which is responsible for the production of prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of interleukin-1, a cytokine that is involved in the inflammatory response. It has also been shown to reduce the activity of matrix metalloproteinases, enzymes that are involved in tissue remodeling and repair.

Advantages and Limitations for Lab Experiments

2-(difluoromethyl)-2-hydroxy-6-methoxy-2,3-dihydro-4H-chromen-4-one has several advantages for use in laboratory experiments. It is stable and has a long shelf life, making it easy to store and transport. It is also relatively inexpensive compared to other NSAIDs. However, diflunisal has some limitations. It is insoluble in water, which can make it difficult to dissolve in aqueous solutions. It also has a low bioavailability, which means that only a small fraction of the drug is absorbed into the bloodstream.

Future Directions

There are several future directions for research on diflunisal. One area of interest is the potential use of diflunisal in the treatment of Alzheimer's disease. 2-(difluoromethyl)-2-hydroxy-6-methoxy-2,3-dihydro-4H-chromen-4-one has been shown to reduce the production of amyloid-beta, a protein that is involved in the development of Alzheimer's disease. Another area of interest is the development of new formulations of diflunisal that improve its solubility and bioavailability. Finally, there is interest in the use of diflunisal as a tool for studying the role of prostaglandins in various physiological processes.

Synthesis Methods

2-(difluoromethyl)-2-hydroxy-6-methoxy-2,3-dihydro-4H-chromen-4-one can be synthesized by reacting salicylic acid with difluoromethyl ketone in the presence of a base such as sodium hydroxide. The reaction results in the formation of diflunisal and water. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-(difluoromethyl)-2-hydroxy-6-methoxy-2,3-dihydro-4H-chromen-4-one has been the subject of several scientific studies due to its potential therapeutic effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. This compound has been used to treat a variety of conditions such as rheumatoid arthritis, osteoarthritis, and menstrual pain.